(Z)-4-(morpholinosulfonyl)-N-(4-(naphthalen-1-yl)thiazol-2(3H)-ylidene)benzamide
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Description
(Z)-4-(morpholinosulfonyl)-N-(4-(naphthalen-1-yl)thiazol-2(3H)-ylidene)benzamide is a useful research compound. Its molecular formula is C24H21N3O4S2 and its molecular weight is 479.57. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activities
Substituted Benzoxazines and Benzoquinazolines : Research on benzoxazines and benzoquinazolines, which share structural motifs with the target compound, has shown significant anticancer activities. For instance, the synthesis of 6-aryl-substituted-1,3-benzoxazines revealed potent activity against PI3K and DNA-PK, highlighting the anticancer potential of such compounds (Morrison et al., 2016). These findings suggest that compounds with similar structures might also have promising applications in cancer research.
Antibacterial and Antiherpes Activities : The antibacterial activity of novel compounds, including those with naphthalene and morpholine groups, has been demonstrated in various studies. For example, N-arylbenzamide derivatives showed good antibacterial activity, pointing to potential applications in developing new antimicrobial agents (Zhi, 2010). Additionally, 4-hydroxyquinoline carboxamides, though structurally different, have shown broad-spectrum antiherpes activities, indicating the potential for compounds with similar functionalities to be used in antiviral research (Oien et al., 2002).
Synthetic Applications and Mechanistic Insights
Cascade Reactions and Synthesis of Functionalized Naphthalenones : The use of sulfoxonium ylides in cascade reactions to produce highly functionalized naphthalenones has been explored, showing the versatility of naphthalene derivatives in synthetic chemistry (Chen et al., 2019). This area of research might offer insights into the synthesis and potential applications of the target compound in complex organic syntheses and material science.
Properties
IUPAC Name |
4-morpholin-4-ylsulfonyl-N-(4-naphthalen-1-yl-1,3-thiazol-2-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H21N3O4S2/c28-23(18-8-10-19(11-9-18)33(29,30)27-12-14-31-15-13-27)26-24-25-22(16-32-24)21-7-3-5-17-4-1-2-6-20(17)21/h1-11,16H,12-15H2,(H,25,26,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PBEPJFVIRUXISU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NC(=CS3)C4=CC=CC5=CC=CC=C54 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H21N3O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
479.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.